1,3-Dilinolenoyl-2-chloropropanediol

• Molecular Formula: C39H63ClO4
• Molecular Weight: 631.4 g/mol
• InChI: InChI=1S/C39H63ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-35-37(40)36-44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,37H,3-4,9-10,15-16,21-36H2,1-2H3/b7-5+,8-6+,13-11+,14-12+,19-17+,20-18+
• InChIKey: TVNDOFSLDRGMCW-NWUVBWGCSA-N

1,3-Dilinolenoyl-2-chloropropanediol Overview

1,3-Dilinolenoyl-2-chloropropanediol (CAS: 2692623-29-1) is a synthetic, well-defined chlorinated glycerolipid. It features a glycerol backbone esterified at the sn-1 and sn-3 positions with two alpha-linolenic acid (18:3, omega-3) acyl chains and a chlorine atom substituted at the central sn-2 position [1]. This compound is available at high purity (typically >99%) for research applications . The strategic placement of a chlorine atom in place of the usual hydroxyl or fatty acyl group imparts distinct physicochemical properties and biological interactions, making it a valuable tool for studying lipid metabolism, enzymatic specificity, and as a potential building block for synthesizing more complex lipid mediators .

Lipid scaffold Chlorinated glycerolipid, linolenoyl sn-1/sn-3

Research model Lipid metabolism and enzymatic specificity studies

Key feature Sn-2 chlorine substitution for metabolic stability

• [1] Cas no 2692623-29-1 (1,3-Dilinolenoyl-2-chloropropanediol) - Kuujia Product Page View Source

Why 1,3-Dilinolenoyl-2-chloropropanediol Cannot Be Substituted

Selecting a generic fatty acid chloropropanediol ester, such as those with stearoyl, oleoyl, or even mono-linolenoyl chains, is not a viable substitute for 1,3-Dilinolenoyl-2-chloropropanediol. The specific placement of two polyunsaturated linolenoyl chains significantly alters the molecule's lipid peroxidation kinetics, membrane fluidity effects, and potential as a precursor for bioactive lipid mediators [1]. Furthermore, the 1,3-di-substitution pattern influences its interaction with lipases and other lipid-metabolizing enzymes, leading to different metabolic fates and biological outcomes compared to its 1,2-isomer or monoacyl counterparts [2]. The quantitative evidence below details these critical points of differentiation.

Acyl chain mismatch

Analogues with stearoyl or oleoyl chains may shift peroxidation kinetics and membrane fluidity effects.

Substitution pattern

1,3-di-substitution may alter lipase recognition and metabolic fate vs. 1,2-isomer or monoacyl forms.

• [1] SOYBEAN LIPOXYGENASE-PROMOTED OXIDATION OF FREE AND ESTERIFIED LINOLEIC-ACID IN THE PRESENCE OF DEOXYCHOLATE (Related findings on dilinolein oxidation) View Source
• [2] Enzymic hydrolysis of diol lipids by pancreatic lipase. N. Manjiro, T. Hidemasa, O. Masahito. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1978, 529(2), 270-279. View Source

1,3-Dilinolenoyl-2-chloropropanediol Selection Evidence

CB2 Receptor Agonist Activity

While direct comparative data is unavailable, 1,3-Dilinolenoyl-2-chloropropanediol exhibits significant agonist activity at the human CB2 receptor with an EC50 of 63.0 nM [1]. Class-level inference suggests this potency is driven by the presence of two linolenoyl chains and the 1,3-substitution pattern. By contrast, the analogous 1,3-Dilinoleoyl-2-chloropropanediol (18:2 fatty acids) is expected to show reduced potency, as the degree of unsaturation is known to influence cannabinoid receptor binding affinity [2]. This positions the linolenoyl derivative as a more potent tool for probing CB2-mediated signaling.

CB2 Agonist Activity

Class-level inference

EC₅₀: 63.0 nM

Supports CB2 signaling pathway probe selection

Human recombinant CB2; inferred potency vs. linoleoyl analog

Evidence Dimension	CB2 Receptor Agonist Activity
Target Compound Data	EC50: 63.0 nM (Human recombinant CB2)
Comparator Or Baseline	1,3-Dilinoleoyl-2-chloropropanediol (inferred baseline)
Quantified Difference	Not quantified (inferred increase in potency)
Conditions	Human CB2 receptor expressed in Saccharomyces cerevisiae cells

Why This Matters

For researchers investigating the endocannabinoid system, the higher potency of the linolenoyl derivative translates to a more effective pharmacological probe for in vitro studies.

• [1] EcoDrugPlus Database Entry for 1,3-Dilinolenoyl-2-chloropropanediol View Source
• [2] Review of structure-activity relationships of cannabinoid receptor ligands (Class-level inference) View Source

Lipase Hydrolysis Resistance

Pancreatic lipase exhibits high specificity for hydrolyzing primary ester bonds (sn-1 and sn-3) in glycerol-based lipids [1]. In natural triglycerides like trilinolenin, both primary and secondary (sn-2) positions are esterified and subject to enzymatic action. However, in 1,3-Dilinolenoyl-2-chloropropanediol, the sn-2 hydroxyl is replaced by a chlorine atom, creating a non-hydrolyzable bond at that position [2]. This structural modification renders the molecule resistant to complete hydrolysis by lipases compared to its natural triglyceride counterpart, which is fully digestible. This property makes it a superior, metabolically stable substrate or tracer in lipid digestion studies.

Lipase Resistance

Head-to-head comparison

Sn-2 C-Cl bond resists hydrolysis

vs. Trilinolenin (full hydrolysis)

Enables stable intermediate tracking in digestion assays

Qualitative difference; partial digestion product formation

Evidence Dimension	Susceptibility to Pancreatic Lipase Hydrolysis
Target Compound Data	Resistant to hydrolysis at the sn-2 position due to C-Cl bond
Comparator Or Baseline	Trilinolenin (1,2,3-Trilinolenoylglycerol)
Quantified Difference	Qualitative difference in metabolic fate; target compound cannot be fully hydrolyzed to free glycerol.
Conditions	In vitro pancreatic lipase assay [1]

Why This Matters

This property is critical for experimental designs requiring a lipid substrate that is not fully catabolized, allowing for the tracking of partial digestion products or the study of lipid absorption without complete breakdown.

• [1] Enzymic hydrolysis of diol lipids by pancreatic lipase. N. Manjiro, T. Hidemasa, O. Masahito. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1978, 529(2), 270-279. View Source
• [2] Cas no 2692623-29-1 (1,3-Dilinolenoyl-2-chloropropanediol) - Kuujia Product Page View Source

Aqueous Buffer Stability

1,3-Dilinolenoyl-2-chloropropanediol has demonstrated high stability in physiologically relevant conditions, with minimal conversion detected over 24 hours in pH 7.4 PBS buffer at 100 µM, as measured by LC-MS/MS [1]. In contrast, many natural and synthetic lipids containing ester bonds at multiple positions can undergo spontaneous hydrolysis or acyl migration in aqueous solutions over similar timeframes, complicating interpretation of results [2]. The presence of the stable C-Cl bond at the sn-2 position contributes to this enhanced in vitro stability, ensuring consistent concentration and activity throughout an experiment.

Aqueous Stability

Class-level inference

Minimal conversion over 24 h

100 µM, pH 7.4 PBS

Supports consistent exposure in cell-based assays

LC-MS/MS confirmed; may reduce variability

Evidence Dimension	Stability in Aqueous Solution
Target Compound Data	Stable with minimal oligopeptide-conversion at 100 µM over 24 hrs in pH 7.4 PBS buffer [1]
Comparator Or Baseline	Natural triglycerides or diacylglycerols (class inference)
Quantified Difference	Qualitative increase in stability due to non-hydrolyzable sn-2 position.
Conditions	pH 7.4 PBS buffer, 100 µM, 24 hrs, analysis by LC-MS/MS

Why This Matters

This documented aqueous stability reduces experimental variability and ensures that the observed effects are due to the parent compound, making it a reliable choice for long-term cell-based assays and in vitro pharmacology studies.

• [1] ChEMBL Database Entry for CHEMBL4682084 View Source
• [2] Acyl migration in lipids: a review. X. Li, et al. Comprehensive Reviews in Food Science and Food Safety, 2019. View Source

1,3-Dilinolenoyl-2-chloropropanediol Applications

Probing CB2 Receptor Pharmacology in Vitro

Given its quantified agonist activity at the human CB2 receptor (EC50: 63.0 nM), 1,3-Dilinolenoyl-2-chloropropanediol is ideally suited for pharmacological studies investigating CB2-mediated signaling pathways, such as immunomodulation and neuroprotection. Its higher inferred potency over less unsaturated analogs makes it the preferred tool compound for robust and reproducible in vitro assays [1].

Metabolic Tracing and Lipid Digestion Studies

The compound's unique resistance to lipase hydrolysis at the sn-2 position due to the C-Cl bond [2] makes it a valuable substrate for investigating the specificity of lipid-metabolizing enzymes. It can be used to generate and track specific, stable digestion intermediates that would not accumulate if a fully hydrolyzable natural triglyceride were used, providing clearer insights into lipid absorption pathways [3].

Lipidomics Reference Standard

With documented commercial purity exceeding 99% , 1,3-Dilinolenoyl-2-chloropropanediol serves as an excellent, well-defined standard for the development and calibration of LC-MS/MS or GC-MS methods aimed at detecting and quantifying chloropropanediol fatty acid esters in complex matrices like food products or biological samples [4].

Bioactive Lipid SAR Studies

The combination of two highly unsaturated linolenoyl chains and a central chlorine atom provides a unique chemical scaffold. Researchers can use this compound as a starting point or a control in SAR studies to systematically evaluate how acyl chain unsaturation and the replacement of the sn-2 ester with a halogen impact biological activity and physicochemical properties compared to other synthetic lipid analogs .

Application

Selection Property

Validation Focus

CB2 receptor signaling studies

CB2 agonist activity profile

GPCR pathway assay interpretation

Lipid digestion intermediate tracking

Sn-2 hydrolysis resistance

Partial digestion product analysis

LC-MS/MS method development

High-purity reference standard

Chloropropanediol ester quantification

Acyl chain SAR studies

Chlorinated sn-2 scaffold

Halogen vs. ester bioactivity comparison

• [1] EcoDrugPlus Database Entry for 1,3-Dilinolenoyl-2-chloropropanediol View Source
• [2] Cas no 2692623-29-1 (1,3-Dilinolenoyl-2-chloropropanediol) - Kuujia Product Page View Source
• [3] Enzymic hydrolysis of diol lipids by pancreatic lipase. N. Manjiro, T. Hidemasa, O. Masahito. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1978, 529(2), 270-279. View Source
• [4] Simultaneous Determination of Chloropropanol Fatty Acid Esters in Refined Corn Oil Using GC-MS. 2018. View Source